[4-(2-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-phenylmethanone

• IUPAC Name: [4-(2-ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-phenylmethanone
• InChI: InChI=1S/C18H22N4O/c1-3-16-19-14(2)13-17(20-16)21-9-11-22(12-10-21)18(23)15-7-5-4-6-8-15/h4-8,13H,3,9-12H2,1-2H3
• InChI Key: GTGPUQCBEQYZFX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=CC(=N1)N2CCN(CC2)C(=O)C3=CC=CC=C3)C
• Molecular Formula: C18H22N4O
• Molecular Weight: 310.4 g/mol

Description

[4-(2-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-phenylmethanone is a synthetic organic compound that belongs to the class of piperazine derivatives. This compound is characterized by the presence of a pyrimidine ring substituted with ethyl and methyl groups, linked to a piperazine ring, which is further connected to a phenylmethanone moiety. The unique structure of this compound makes it a subject of interest in various fields of scientific research, including medicinal chemistry and pharmacology.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [4-(2-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-phenylmethanone typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Pyrimidine Ring: The pyrimidine ring is synthesized by reacting ethyl acetoacetate with guanidine in the presence of a base such as sodium ethoxide.

Substitution Reactions: The synthesized pyrimidine ring is then subjected to substitution reactions to introduce the ethyl and methyl groups at the 2 and 6 positions, respectively.

Piperazine Ring Formation: The substituted pyrimidine is reacted with piperazine under reflux conditions to form the piperazine derivative.

Coupling with Phenylmethanone: Finally, the piperazine derivative is coupled with phenylmethanone using a coupling reagent such as N,N’-dicyclohexylcarbodiimide (DCC) to yield the target compound.

Industrial Production Methods

Industrial production of [4-(2-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-phenylmethanone may involve similar synthetic routes but optimized for large-scale synthesis. This includes the use of continuous flow reactors, automated synthesis systems, and high-throughput screening to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

[4-(2-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-phenylmethanone undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the piperazine ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted piperazine derivatives.

Scientific Research Applications

[4-(2-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-phenylmethanone has several scientific research applications:

Medicinal Chemistry: It is studied for its potential as a therapeutic agent in treating various diseases, including cancer and neurological disorders.

Pharmacology: The compound is used in pharmacological studies to understand its interaction with biological targets and its pharmacokinetic properties.

Biochemistry: It is employed in biochemical assays to investigate its effects on enzyme activity and cellular pathways.

Industrial Applications: The compound is used in the development of new materials and as a precursor in the synthesis of other complex molecules.

Mechanism of Action

The mechanism of action of [4-(2-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-phenylmethanone involves its interaction with specific molecular targets in the body. The compound is known to bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of specific kinases or interact with neurotransmitter receptors, thereby influencing cellular signaling pathways and physiological responses.

Comparison with Similar Compounds

Similar Compounds

• [4-(2-Chloro-6-methylpyrimidin-4-yl)piperazin-1-yl]-phenylmethanone
• [4-(2-Fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-phenylmethanone
• [4-(2-Methyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-phenylmethanone

Uniqueness

[4-(2-Ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]-phenylmethanone is unique due to the presence of the ethyl group at the 2-position of the pyrimidine ring, which may confer distinct pharmacological properties compared to its analogs. This structural variation can influence the compound’s binding affinity, selectivity, and overall biological activity, making it a valuable candidate for further research and development.